Cas no 1706442-14-9 (4-Bromo-6-ethoxy-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine)

• Product Name: 4-Bromo-6-ethoxy-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine
• CAS No: 1706442-14-9
• MF: C₁₄H₁₂BrIN₄O
• MW: 459.079753875732
• CID: 5210533
• Update Time: 2025-10-31

4-Bromo-6-ethoxy-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-ethoxy-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine

• Inchi： 1S/C14H12BrIN4O/c1-2-21-11-7-10-14(12(15)13(11)17)19-20(18-10)9-5-3-4-8(16)6-9/h3-7H,2,17H2,1H3
• InChI Key： VVSRXPLILOMSFN-UHFFFAOYSA-N
• SMILES： N1=C2C=C(OCC)C(N)=C(Br)C2=NN1C1=CC=CC(I)=C1

Additional information on 4-Bromo-6-ethoxy-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine

Introduction to 4-Bromo-6-ethoxy-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine (CAS No. 1706442-14-9)

4-Bromo-6-ethoxy-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine, identified by its CAS number 1706442-14-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the benzotriazole class, a heterocyclic structure known for its diverse biological activities. The presence of multiple substituents, including bromo, ethoxy, and iodo groups on the phenyl ring, as well as the benzotriazole core, contributes to its unique chemical properties and potential applications.

The benzotriazole moiety is particularly noteworthy due to its role in various pharmacological contexts. Benzotriazoles have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The specific arrangement of functional groups in 4-Bromo-6-ethoxy-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine suggests that it may exhibit enhanced binding affinity to biological targets, making it a valuable scaffold for drug discovery.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds with benzotriazole cores. These compounds are often investigated for their potential as kinase inhibitors, particularly in the treatment of cancer and inflammatory diseases. The bromo and iodo substituents on the phenyl ring are particularly interesting from a synthetic chemistry perspective, as they can serve as versatile handles for further functionalization through cross-coupling reactions such as Suzuki or Stille couplings.

One of the most compelling aspects of 4-Bromo-6-ethoxy-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine is its potential utility in the synthesis of more complex molecules. The presence of both bromo and iodo atoms provides multiple opportunities for selective functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, the iodo group can be readily converted into other functional groups such as arylboronic acids or stannanes, while the bromo group can be used for palladium-catalyzed reactions.

The ethoxy group on the benzotriazole ring also plays a crucial role in modulating the compound's pharmacokinetic properties. Ethoxy-substituted aromatic compounds are often found in drugs due to their ability to enhance solubility and metabolic stability. This feature makes 4-Bromo-6-ethoxy-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine a promising candidate for further development into therapeutic agents.

Recent studies have highlighted the importance of benzotriazole derivatives in medicinal chemistry. For example, researchers have demonstrated that certain benzotriazole-based compounds exhibit potent activity against drug-resistant bacterial strains. The structural features of 4-Bromo-6-ethoxy-2-(3-iodo-phenyl)-2H-benzotriazol-5-yamine, including its halogenated phenyl ring and benzotriazole core, align well with these findings, suggesting that it may possess similar antimicrobial properties.

The synthesis of 4-Bromo-6-ethoxy - 2-(3 - iodo - phenyl) - 2H - benzotriazol - 5 - ylamine involves several key steps that showcase modern synthetic methodologies. The introduction of the iodo group onto the phenyl ring can be achieved through direct iodination or via halogen exchange reactions. Subsequent functionalization with the bromo and ethoxy groups requires careful control to avoid unwanted side products. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to improve yield and purity.

In addition to its pharmaceutical applications, 4-Bromo - 6 - ethoxy - 2 - (3 - iodo - phenyl) - 2H - benzotriazol - 5 - ylamine has shown promise in agrochemical research. Benzotriazole derivatives are known for their herbicidal and fungicidal activities, making them valuable candidates for developing new crop protection agents. The structural complexity of this compound suggests that it may offer novel modes of action against resistant pests and pathogens.

The growing interest in 4-Bromo - 6 - ethoxy - 2 - (3 - iodo - phenyl) - 2H - benzotriazol - 5 - ylamine is also driven by advancements in computational chemistry and drug design tools. These technologies enable researchers to predict the biological activity of compounds before they are synthesized, significantly reducing time and costs associated with hit identification and lead optimization. The ability to model interactions between 4-Bromo - 6 - ethoxy - 2 - (3 - iodo - phenyl) - 2H-benzotriazol 5 -yamine and target proteins has opened new avenues for rational drug design.

Future research directions may focus on exploring the metabolic stability and toxicological profile of 4-Bromo 6 ethoxy – – – – – – – – – – – – – – – – yamine to ensure its suitability for clinical development. Additionally, studies on its interaction with biological targets will provide insights into its mechanism of action and help identify potential therapeutic applications.

In conclusion,4-Bromo – – – – – – – – – – – – – – ylamine (CAS No. 1706442 14 9) represents a fascinating compound with diverse potential applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable scaffold for drug discovery, and ongoing research continues to uncover new possibilities for its use. As synthetic methodologies advance, the accessibility of such specialized compounds will likely increase, further driving innovation in medicinal chemistry.